Cas no 828289-94-7 (1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-
• CAS No: 828289-94-7
• MF: C₁₆H₆F₈N₂O
• MW: 394.218871593475
• CID: 681299
• PubChem ID: 71416935
• Update Time: 2025-04-19

1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-
• 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• 828289-94-7
• DTXSID10836291

• Inchi： 1S/C16H6F8N2O/c17-11-3-1-7(5-9(11)15(19,20)21)13-25-26-14(27-13)8-2-4-12(18)10(6-8)16(22,23)24/h1-6H
• InChI Key： DIRDVFLRNMOGGP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1=NN=C(C2=CC=C(C(C(F)(F)F)=C2)F)O1

Computed Properties

• Exact Mass: 394.03523812g/mol
• Monoisotopic Mass: 394.03523812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.9Ų